2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride
Overview
Description
2-(4-Phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride (PDE) is a synthetic chemical compound used in a variety of research applications. It is a white crystalline solid that is soluble in water and alcohol. PDE has a wide range of applications in scientific research, including biochemical and physiological studies, as well as drug discovery and development.
Scientific Research Applications
2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride has a wide range of applications in scientific research, including biochemical and physiological studies, as well as drug discovery and development. It has been used in studies of the effects of drugs on the central nervous system, as well as the effects of various hormones on cell physiology. 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride has also been used to study the effects of drugs on the cardiovascular system, as well as the effects of various drugs on the immune system.
Mechanism of Action
2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride acts as an agonist of the G-protein coupled receptor (GPCR) family of proteins. When 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride binds to a GPCR, it activates the receptor, which then triggers a cascade of biochemical events that lead to a physiological response. For example, when 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride binds to a receptor for a particular hormone, it can activate the receptor and cause the body to release the hormone.
Biochemical and Physiological Effects
2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride has been found to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of drugs, as well as the activity of enzymes involved in the metabolism of hormones. Additionally, 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride has been found to have an inhibitory effect on the activity of certain neurotransmitters, such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride has a number of advantages for use in laboratory experiments. It is relatively stable, easy to store, and has a high solubility in aqueous solutions. Additionally, it is highly selective and can be used to target specific receptors or pathways.
However, 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride also has some limitations. It is not very soluble in organic solvents, and it is not very stable in the presence of light or heat. Additionally, it has a relatively short half-life, meaning that it must be used quickly after preparation.
Future Directions
There are a number of potential future directions for the use of 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride in scientific research. These include the development of new drugs and therapies, the exploration of new pathways for drug delivery, and the use of 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride as a tool to study the effects of drugs on the central nervous system. Additionally, 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride could be used to study the effects of hormones on cell physiology, as well as the effects of various drugs on the immune system. Finally, 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride could be used to study the effects of drugs on the cardiovascular system.
Synthesis Methods
2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride can be synthesized by a variety of methods. The most common method is to react 4-phenyl-1H-1,3-benzodiazole with ethylenediamine in aqueous solution, followed by hydrochlorination of the resulting product. This method yields a product with a purity of over 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride involves the reaction of 2-aminobenzophenone with ethyl chloroacetate to form 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)acetic acid ethyl ester. This intermediate is then hydrolyzed to form 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)acetic acid, which is subsequently converted to the target compound through a series of reactions involving reduction, acylation, and salt formation.", "Starting Materials": [ "2-aminobenzophenone", "ethyl chloroacetate", "sodium hydroxide", "hydrochloric acid", "sodium borohydride", "acetic anhydride", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Reaction of 2-aminobenzophenone with ethyl chloroacetate in the presence of sodium hydroxide to form 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)acetic acid ethyl ester", "Step 2: Hydrolysis of the ester intermediate using hydrochloric acid to form 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)acetic acid", "Step 3: Reduction of the carboxylic acid using sodium borohydride in methanol to form 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethanol", "Step 4: Acylation of the alcohol intermediate using acetic anhydride in the presence of pyridine to form 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)acetic acid ethyl ester", "Step 5: Salt formation of the ester intermediate using hydrochloric acid in diethyl ether to form 2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride" ] } | |
CAS RN |
2648961-20-8 |
Product Name |
2-(4-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride |
Molecular Formula |
C15H17Cl2N3 |
Molecular Weight |
310.2 |
Purity |
0 |
Origin of Product |
United States |
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